Cas no 2229282-53-3 (4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol)

• Product Name: 4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol
• CAS No: 2229282-53-3
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 6428642
• PubChem ID: 165709796
• Update Time: 2025-05-21

4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol
• EN300-1821330
• 2229282-53-3

• Inchi： 1S/C9H7FN2O2/c10-7-3-5(13)1-2-6(7)8-4-12-9(11)14-8/h1-4,13H,(H2,11,12)
• InChI Key： JXQGNELADSEZGQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN=C(N)O1)O

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol

Comprehensive Overview of 4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol (CAS No. 2229282-53-3): Properties, Applications, and Research Insights

4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol (CAS No. 2229282-53-3) is a fluorinated phenolic derivative featuring an amino-oxazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. This compound's unique structural attributes, including the fluorophenol core and heterocyclic oxazole ring, make it a versatile intermediate for designing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or antibacterial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

The molecular structure of CAS 2229282-53-3 combines electron-rich (phenolic -OH) and electron-deficient (fluorine) regions, enabling diverse chemical modifications. Such properties are critical for optimizing ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity) in medicinal chemistry. Recent studies highlight its utility in fragment-based drug design (FBDD), where the 2-amino-1,3-oxazole group acts as a hydrogen bond donor/acceptor—a hot topic in AI-driven molecular docking simulations.

In material science, 4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol has been explored for synthesizing fluorescent probes due to its inherent photostability and tunable emission. This aligns with the growing demand for bioimaging tools in diagnostics, a frequently searched topic in life sciences forums. Its fluorine atom also enhances lipid solubility, a key factor in blood-brain barrier permeability—a recurring challenge discussed in neuropharmacology communities.

Synthetic routes to CAS 2229282-53-3 often involve palladium-catalyzed cross-coupling reactions, reflecting industry shifts toward green chemistry and catalyst recycling. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques widely searched by organic chemists. Notably, the compound’s thermal stability (>200°C) makes it suitable for high-temperature applications, a feature highlighted in patent databases for specialty polymers.

Regulatory and safety assessments of 4-(2-amino-1,3-oxazol-5-yl)-3-fluorophenol emphasize its low ecotoxicity, addressing ESG (Environmental, Social, Governance) concerns in chemical manufacturing. This positions it favorably for sustainable industrial applications, a trending search term among process chemists. Current market research indicates rising demand for such fluorinated building blocks, driven by their role in developing next-generation therapeutics.

Future directions include exploring its catalytic applications in asymmetric synthesis and polypharmacology—a niche frequently queried in academic search engines. Collaborative studies between computational chemists (in silico modeling) and synthetic labs are expected to unlock further potentials of this multifaceted compound.